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Introduction

Dodecylamine acetate (CAS No. 2016-56-0) is the acetate salt of dodecylamine, a long-chain
primary aliphatic amine. This compound is characterized by a 12-carbon hydrophobic alkyl
chain and a hydrophilic ammonium acetate head group, imparting it with amphiphilic properties.
This structure allows dodecylamine acetate to function effectively as a cationic surfactant,
finding broad applications in various industrial and research settings. Its utility spans from roles
as a corrosion inhibitor and emulsifier to a chemical intermediate in the synthesis of more
complex molecules.[1][2][3] While not a pharmaceutical active ingredient itself, its properties as
a surfactant and its potential for forming delivery systems like micelles make it a compound of
interest in formulation science.

Physicochemical Properties

Dodecylamine acetate is typically a white to off-white crystalline or powdery solid at room
temperature.[1] Its physical and chemical characteristics are summarized in the tables below.
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ble 1: | and Physical :

Property Value Source(s)

White to off-white crystalline
Appearance ] [11[3]
solid or powder

Melting Point 50-70 °C [3]

. i Variable, depends on
Boiling Point . B [3]
atmospheric conditions

Soluble in organic solvents
Solubility and alcohols; limited solubility [11[3]

in water.

ble 2: Chemical Identifi | Molecul :

Property Value Source(s)
CAS Number 2016-56-0 [4]
Molecular Formula C14H31NO2 [3]
Molecular Weight 245.41 g/mol [4]

1-Dodecanamine, acetate;
Synonyms Laurylamine acetate; n- [5]

Dodecylamine acetate

HBRNMIYLJIXXEE-
InChl Key [5]
UHFFFAOYSA-N

CCCCCCCCCCCCN.CC(=0)
SMILES o 5]

Spectral Data

While specific spectra for dodecylamine acetate are not readily available in public databases,
the expected spectral characteristics can be inferred from its constituent parts: the
dodecylammonium cation and the acetate anion.
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e 'H NMR: The proton NMR spectrum is expected to show a characteristic triplet for the
terminal methyl group of the dodecyl chain around 0.8-0.9 ppm. A broad multiplet for the
methylene groups of the alkyl chain would appear between 1.2-1.6 ppm. The methylene
group adjacent to the nitrogen would be shifted downfield. A singlet corresponding to the
methyl protons of the acetate group would be present, likely around 1.9-2.1 ppm. The
protons of the ammonium group would likely appear as a broad singlet at a variable chemical
shift depending on the solvent and concentration.[2][6]

e 13C NMR: The carbon NMR spectrum would display a series of signals for the carbons of the
dodecyl chain, with the carbon attached to the nitrogen being the most downfield. The methyl
and carbonyl carbons of the acetate group would also be present with characteristic
chemical shifts.[7][8]

o FT-IR: The infrared spectrum would be characterized by C-H stretching vibrations of the alkyl
chain around 2850-2960 cm~*. N-H stretching of the ammonium group would be visible as a
broad band in the region of 3000-3400 cm~1. The asymmetric and symmetric stretching
vibrations of the carboxylate group (COO™) of the acetate anion would be prominent,
typically appearing in the regions of 1550-1610 cm~* and 1400-1450 cm™1, respectively.[6][9]

o Mass Spectrometry: The mass spectrum under appropriate ionization conditions would be
expected to show the molecular ion or fragments corresponding to the dodecylamine cation
and the acetate anion.

Applications
Dodecylamine acetate's primary applications stem from its surfactant nature.
» Corrosion Inhibitor: It is widely used to protect metallic surfaces, particularly in the oil and

gas industry. The molecule adsorbs onto the metal surface, forming a protective hydrophobic
layer that prevents contact with corrosive agents.[1][3][10]

o Surfactant and Emulsifier: As a cationic surfactant, it is employed in cleaning agents,
industrial emulsifiers, and dispersants to stabilize oil-water mixtures.[3]

o Chemical Synthesis: It serves as a chemical intermediate in the production of other specialty
chemicals.[3]
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o Textile and Leather Industry: In these industries, it functions as a softening agent and a dye
dispersant.[3]

Experimental Protocols
Synthesis of Dodecylamine Acetate

This protocol describes a straightforward acid-base reaction to synthesize dodecylamine
acetate from dodecylamine and acetic acid.

Materials:

Dodecylamine

Glacial Acetic Acid

Anhydrous diethyl ether (or other suitable non-polar solvent)

Stirring apparatus

Ice bath

Filtration apparatus
Procedure:

 In a round-bottom flask, dissolve a known molar amount of dodecylamine in a minimal
amount of anhydrous diethyl ether.

e Cool the solution in an ice bath with continuous stirring.
« Slowly, add an equimolar amount of glacial acetic acid dropwise to the stirred solution.
» A white precipitate of dodecylamine acetate will form upon addition of the acetic acid.

o Continue stirring the mixture in the ice bath for 30 minutes after the addition is complete to
ensure the reaction goes to completion.

o Collect the white precipitate by vacuum filtration.
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e Wash the precipitate with a small amount of cold, anhydrous diethyl ether to remove any
unreacted starting materials.

» Dry the resulting white solid under vacuum to obtain pure dodecylamine acetate.

Workflow Diagram for Synthesis:
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Workflow for the synthesis of dodecylamine acetate.
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Evaluation of Corrosion Inhibition

This protocol outlines a method to evaluate the efficacy of dodecylamine acetate as a
corrosion inhibitor for carbon steel in an acidic medium using the weight loss method.

Materials:

Carbon steel coupons of known dimensions and surface area
Abrasive paper (various grits)

Acetone

Deionized water

Hydrochloric acid (HCI) solution (e.g., 1 M)
Dodecylamine acetate

Analytical balance

Water bath or thermostat

Beakers

Procedure:

Coupon Preparation: Mechanically polish the carbon steel coupons with successive grades
of abrasive paper, rinse with deionized water, degrease with acetone, and dry.

Initial Weighing: Accurately weigh each coupon to four decimal places and record the initial
weight.

Inhibitor Solution Preparation: Prepare a series of corrosive solutions (1 M HCI) containing
different concentrations of dodecylamine acetate (e.g., 0 ppm, 50 ppm, 100 ppm, 200

ppm).

Immersion: Immerse one prepared coupon into each beaker containing the different inhibitor
concentrations. Ensure the entire coupon is submerged.
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o Exposure: Place the beakers in a constant temperature water bath (e.g., 25 °C) for a
specified period (e.g., 24 hours).

» Final Weighing: After the exposure time, carefully remove the coupons, rinse with deionized
water, clean with a soft brush to remove any corrosion products, rinse again, dry thoroughly,
and reweigh.

» Calculations:
o Calculate the weight loss for each coupon (Initial Weight - Final Weight).

o Calculate the corrosion rate (CR) using the formula: CR = (K x W) / (A x T x D), where K is
a constant, W is the weight loss, A is the surface area, T is the immersion time, and D is
the density of the metal.

o Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_blank - CR_inh) /
CR_blank] x 100, where CR_blank is the corrosion rate in the absence of the inhibitor and
CR_inh is the corrosion rate in the presence of the inhibitor.

Experimental Workflow for Corrosion Inhibition Study:
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Workflow for evaluating corrosion inhibition efficiency.
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Mechanism of Action as a Surfactant: Micelle
Formation

As a cationic surfactant, dodecylamine acetate molecules in an aqueous solution will self-
assemble into micelles above a certain concentration, known as the Critical Micelle
Concentration (CMC).[11] Below the CMC, the molecules exist as individual ions. As the
concentration increases to the CMC, the hydrophobic dodecyl chains aggregate to minimize
their contact with water, while the hydrophilic ammonium acetate head groups remain exposed
to the aqueous environment. This phenomenon is crucial for its function in emulsification and
cleaning.

Diagram of Micelle Formation:

Below CMC

Above CMC: Micelle Formation

Aqueous Solution

Click to download full resolution via product page

Self-assembly of dodecylamine acetate into micelles.

Safety and Handling

Dodecylamine acetate should be handled with care. It is harmful if swallowed and may cause
skin and eye irritation.[3] Appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or under a fume hood. For detailed safety information,
consult the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion

Dodecylamine acetate is a versatile cationic surfactant with a range of industrial applications,
most notably as a corrosion inhibitor. Its well-defined chemical structure and physicochemical
properties make it a subject of interest for both industrial and academic research. The
experimental protocols provided herein offer a starting point for its synthesis and the evaluation
of its functional properties. As with any chemical, proper safety precautions are paramount
during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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